Cas no 1417567-41-9 (1-Bromo-3-chloro-5-(trifluoromethoxy)benzene)

• Product Name: 1-Bromo-3-chloro-5-(trifluoromethoxy)benzene
• CAS No: 1417567-41-9
• MF: C₇H₃BrClF₃O
• MW: 275.450330972672
• MDL: MFCD11856023
• CID: 3043624
• PubChem ID: 20269852
• Update Time: 2025-10-21

1-Bromo-3-chloro-5-(trifluoromethoxy)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-chloro-5-(trifluoromethoxy)benzene
• 3-Bromo-5-chloro-1-(trifluoromethoxy)benzene
• BBL103550
• STL557360
• 3-Chloro-5-(trifluoromethoxy)bromobenzene
• HGPFOMWNRNCDMI-UHFFFAOYSA-N
• CS-0188793
• 1417567-41-9
• MFCD11856023
• SCHEMBL10872626
• DB-375106
• AKOS016016538
• MS-20655

• MDL： MFCD11856023
• Inchi： 1S/C7H3BrClF3O/c8-4-1-5(9)3-6(2-4)13-7(10,11)12/h1-3H
• InChI Key： HGPFOMWNRNCDMI-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)OC(F)(F)F)Cl

Computed Properties

• Exact Mass: 273.90079g/mol
• Monoisotopic Mass: 273.90079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2

Additional information on 1-Bromo-3-chloro-5-(trifluoromethoxy)benzene

Comprehensive Overview of 1-Bromo-3-chloro-5-(trifluoromethoxy)benzene (CAS No. 1417567-41-9)

1-Bromo-3-chloro-5-(trifluoromethoxy)benzene (CAS No. 1417567-41-9) is a halogenated aromatic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring bromine, chlorine, and trifluoromethoxy substituents, enables versatile reactivity in cross-coupling reactions, making it a valuable building block in modern organic chemistry. The compound’s electron-withdrawing properties and steric effects are particularly relevant in designing high-performance materials and bioactive molecules.

In recent years, the demand for halogenated benzene derivatives like 1-Bromo-3-chloro-5-(trifluoromethoxy)benzene has surged due to their applications in drug discovery and crop protection. Researchers frequently search for "synthesis methods for trifluoromethoxy compounds" or "applications of bromo-chloro benzene derivatives," reflecting its industrial significance. The compound’s CAS No. 1417567-41-9 is often queried in chemical databases for purity verification and regulatory compliance, underscoring its role in quality-critical processes.

From an environmental perspective, the trifluoromethoxy group in 1-Bromo-3-chloro-5-(trifluoromethoxy)benzene has drawn attention for its stability and potential persistence. This aligns with growing interest in "sustainable halogenated compounds" and "green chemistry alternatives." Innovations in catalytic methods to reduce waste during its synthesis are now a key focus, addressing both efficiency and ecological concerns.

The compound’s spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in analytical workflows. Laboratories often seek "characterization data for CAS 1417567-41-9" to streamline R&D workflows. Its crystallographic data and solubility profiles further support its use in high-throughput screening and material science applications.

In summary, 1-Bromo-3-chloro-5-(trifluoromethoxy)benzene exemplifies the intersection of synthetic utility and industrial demand. Its relevance to life sciences, materials engineering, and environmental chemistry ensures continued research interest, driven by both academic inquiry and commercial innovation.